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Compound of Interest

Compound Name: Jak-IN-5

Cat. No.: B8103325 Get Quote

Application Notes and Protocols for Jak-IN-5
For Researchers, Scientists, and Drug Development Professionals

Introduction
Jak-IN-5 is a potent inhibitor of the Janus kinase (JAK) family of enzymes, which are critical

components of the JAK/STAT signaling pathway.[1] This pathway is a primary transducer of

signals for a wide array of cytokines and growth factors, playing a pivotal role in cellular

processes such as immunity, proliferation, differentiation, and apoptosis.[2][3] Dysregulation of

the JAK/STAT pathway is implicated in various diseases, including autoimmune disorders,

inflammatory conditions, and malignancies.[4][5] Jak-IN-5, by inhibiting JAKs, effectively

modulates the downstream signaling cascade, making it a valuable tool for research and a

potential therapeutic agent.[6] These application notes provide detailed protocols for the

preparation and storage of Jak-IN-5 stock solutions, as well as a general workflow for its

application in cell-based assays.
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Property Value

Molecular Weight 511.03 g/mol

Formula C₂₇H₃₂ClFN₆O

Appearance Solid (Off-white to light yellow)

CAS Number 2751323-21-2

Solubility in DMSO 5 mg/mL (9.78 mM) - requires sonication

Solubility in Water
0.5 mg/mL (0.98 mM) - requires sonication and

heating to 60°C

Data sourced from MedChemExpress.[6][7]

Recommended Storage Conditions
Condition Stock Solution in Solvent Solid Form

-80°C 6 months -

-20°C 1 month -

4°C -
Sealed storage, away from

moisture

Room Temperature -
Suitable for shipping in the

continental US

Data sourced from MedChemExpress.[6][7] It is crucial to aliquot the stock solution to avoid

repeated freeze-thaw cycles.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Jak-IN-5 Stock
Solution in DMSO
Materials:

Jak-IN-5 hydrochloride powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/jak-in-5-hydrochloride.html
https://www.medchemexpress.com/jak-in-5-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/jak-in-5-hydrochloride.html
https://www.medchemexpress.com/jak-in-5-hydrochloride.html?locale=ja-JP
https://www.medchemexpress.com/jak-in-5-hydrochloride.html
https://www.benchchem.com/product/b8103325?utm_src=pdf-body
https://www.benchchem.com/product/b8103325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (water bath or probe)

Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of Jak-IN-5 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.11 mg of Jak-IN-5
(Molecular Weight: 511.03 g/mol ).

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the vial

containing the Jak-IN-5 powder. It is important to use newly opened DMSO as it is

hygroscopic, and absorbed water can significantly impact the solubility of the compound.[6]

Dissolution:

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the solution. A water bath sonicator is

recommended to avoid overheating. Sonicate in short bursts (e.g., 5-10 minutes) and

visually inspect for complete dissolution.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with

DMSO.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.[6]
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[6] Ensure the vials are tightly sealed.
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Caption: The JAK/STAT signaling pathway and the inhibitory action of Jak-IN-5.
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Caption: General experimental workflow for a cell-based assay using Jak-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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